Thieno[3,2-D]pyrimidine-7-carbaldehyde

• IUPAC Name: thieno[3,2-d]pyrimidine-7-carbaldehyde
• InChI: InChI=1S/C7H4N2OS/c10-2-5-3-11-6-1-8-4-9-7(5)6/h1-4H
• InChI Key: AROWMXGGAHTZPG-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC=N1)C(=CS2)C=O
• Molecular Formula: C7H4N2OS
• DSSTOX Substance ID: DTXSID30717250
• Molecular Weight: 164.19 g/mol
• CAS No.: 1211596-51-8

Description

Thieno[3,2-D]pyrimidine-7-carbaldehyde is a heterocyclic compound. It is a part of the pyrimidine family, which is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. Pyrimidines and their fused analogues form a large group of heterocyclic compounds.

Synthesis Analysis

Thieno[3,2-D]pyrimidine derivatives have been synthesized via structural modifications of tazemetostat. The synthesis of these compounds involves various methods and the involvement of thiophene as a core structure plays a critical role in leading to the remarkable selectivity.

Scientific Research Applications

• Thieno[3,2-d]pyrimidine derivatives exhibit a range of pharmacological activities, including anti-cancer, anti-infectious, anti-convulsant, anti-diabetic, CNS, and osteoporosis drug potentials (Islam & Quadery, 2021).

• Thieno[2,3-d]pyrimidines have been synthesized from 4,6-dichloropyrimidine-5-carbaldehydes via intramolecular cyclization, demonstrating the versatility of Thieno[3,2-d]pyrimidine derivatives in organic chemistry (Clark et al., 1993).

• A study on the azide/tetrazole equilibrium in furo- and thieno[2,3-e]tetrazolo[3,2-d]pyrimidine derivatives provides insights into the chemical properties and reactions of Thieno[3,2-d]pyrimidine derivatives (Sirakanyan et al., 2016).

• Synthesis and properties of Ethyl Esters of 4-Dialkylamino-2-methylthiothieno[2,3-d]pyrimidine-6-carboxylic Acids highlight the potential of these compounds in the development of new chemical entities (Tumkevicius & Kaminskas, 2003).

• Novel thieno[3,2-d]pyrimidine derivatives with diaryl semicarbazone scaffolds have been synthesized and evaluated for their anticancer activity, demonstrating the therapeutic potential of these compounds (Liu et al., 2014).

• The study of new thienopyrimidine derivatives as antimicrobial and anti-inflammatory agents indicates the broad scope of biological activities associated with Thieno[3,2-d]pyrimidine derivatives (Tolba et al., 2018).

Future Directions

Thieno[3,2-D]pyrimidine derivatives have shown potential as EZH2 inhibitors and have demonstrated antiproliferative activity against various cancer cell lines. This indicates that these compounds could be further optimized and evaluated as new EZH2 inhibitors. Furthermore, the development of kinase inhibitors as anticancer medicines continues to be a crucial research priority to improve tumor selectivity, efficiency, and safety of anticancer medicines.

Mechanism of Action

Target of Action

Thieno[3,2-D]pyrimidine-7-carbaldehyde and its derivatives primarily target the EZH2 enzyme . EZH2 is a histone-lysine N-methyltransferase enzyme, which plays a crucial role in histone methylation, a process that is critical for regulating gene expression.

Mode of Action

This compound interacts with EZH2, inhibiting its activity . This inhibition disrupts the normal methylation process, leading to changes in gene expression. The exact nature of this interaction and the resulting changes are still under investigation.

Biochemical Pathways

The inhibition of EZH2 affects several biochemical pathways. Most notably, it impacts the histone methylation process, leading to changes in gene expression . This can have downstream effects on various cellular processes, including cell proliferation and differentiation .

Pharmacokinetics

Its derivatives have shown promising antitumor activity against various cancer cell lines , suggesting good bioavailability

Result of Action

The most significant result of this compound’s action is its antitumor activity. It has been shown to have a remarkable antitumor activity against SU-DHL-6, WSU-DLCL-2, and K562 cells . It can significantly affect lymphoma cell morphology, induce apoptosis of SU-DHL-6 cells in a concentration-dependent manner, and inhibit their migration .

Biochemical Analysis

Biochemical Properties

Thieno[3,2-D]pyrimidine-7-carbaldehyde plays a crucial role in various biochemical reactions. It has been identified as an inhibitor of the enzyme enhancer of zeste homolog 2 (EZH2), which is involved in the methylation of histone proteins. By inhibiting EZH2, this compound can modulate gene expression and affect cellular processes such as proliferation and differentiation . Additionally, this compound interacts with other biomolecules, including proteins involved in cell signaling pathways, thereby influencing cellular functions.

Cellular Effects

This compound has been shown to exert significant effects on various types of cells. In cancer cells, it induces apoptosis and inhibits cell migration, thereby reducing tumor growth and metastasis . This compound also affects cell signaling pathways, leading to changes in gene expression and cellular metabolism. For instance, it can downregulate the expression of genes involved in cell proliferation and upregulate those involved in apoptosis, thereby promoting cell death in cancer cells.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding to the active site of EZH2, thereby inhibiting its enzymatic activity . This inhibition prevents the methylation of histone proteins, leading to changes in chromatin structure and gene expression. Additionally, this compound can interact with other proteins involved in cell signaling pathways, further modulating cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its activity can decrease over prolonged periods due to degradation . Long-term studies have shown that continuous exposure to this compound can lead to sustained inhibition of EZH2 and persistent changes in gene expression, ultimately affecting cellular function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit EZH2 without causing significant toxicity . At higher doses, it may induce adverse effects, including toxicity and off-target interactions. Threshold effects have been observed, where a minimum concentration is required to achieve therapeutic benefits, while exceeding this threshold can lead to toxic effects.

Metabolic Pathways

This compound is involved in metabolic pathways that include its interaction with enzymes and cofactors. The compound is metabolized primarily in the liver, where it undergoes biotransformation to form various metabolites . These metabolites can further interact with cellular enzymes, affecting metabolic flux and altering metabolite levels within the cell.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization to target sites, where it can exert its biochemical effects. The compound’s distribution is influenced by factors such as tissue permeability and binding affinity to cellular components.

Subcellular Localization

This compound exhibits specific subcellular localization, which is crucial for its activity and function. The compound is primarily localized in the nucleus, where it interacts with chromatin and affects gene expression . Post-translational modifications and targeting signals play a role in directing this compound to specific subcellular compartments, ensuring its proper function.

Synthesis routes and methods I

Procedure details

7-hydroxymethyl-thieno[3,2-d]pyrimidine (250 mg, 1.56 mmol) was dissolved in dichloromethane (10 mL), added with MnO2 (1.36 g, 15.60 mmol), followed by stirring for 2 hours. The reaction mixture was filtered through a Celite pad under reduced pressure, and concentrated to obtain the title compound (80 mg, 30%).

Synthesis routes and methods II

Procedure details

A mixture of 7-methyl-thieno[3,2-d]pyrimidine (1.2 g) and N-bromosuccinimide (2.9 g) in carbon tetrachloride (50 mL) was heated at reflux for 1 hour. The reaction mixture was then cooled, the solid formed was filtered off and the filtrate was concentrated under reduced pressure. The residue was suspended in water (10 mL) and the suspension was heated at reflux for 1 hour. The resulting mixture was basified by addition of a saturated aqueous solution of sodium bicarbonate and extracted twice with dichloromethane (100 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure. The solid residue was triturated with ethyl acetate and hexane and then collected by filtration to give 0.8 g of thieno[3,2-d]pyrimidine-7-carbaldehyde.

Customer Q & A

Q1: What is the significance of Thieno[3,2-D]pyrimidine-7-carbaldehyde in the synthesis of the studied 1,5-benzothiazepine derivatives?

A1: this compound serves as a crucial building block in the multi-step synthesis of the 1,5-benzothiazepine derivatives. [] The compound reacts with various P-substituted Acetophenone and Heterocyclic Acetyl derivatives to form intermediate chalcone derivatives. These chalcones then undergo a cyclo condensation reaction with 2-amino thiophenol in the presence of dimethylformamide (DMF) to yield the final 1,5-benzothiazepine compounds. [] Essentially, this compound provides the thieno[3,2-d]pyrimidine nucleus that is incorporated into the final structure of the synthesized benzothiazepines.

Q2: Did the study explore the structure-activity relationship (SAR) of the synthesized 1,5-benzothiazepines?

A2: While the study doesn't delve deeply into detailed SAR analysis, it does highlight that variations in the P-substituents on the Acetophenone and Heterocyclic Acetyl derivatives used in the synthesis resulted in different 1,5-benzothiazepine derivatives with varying degrees of antimicrobial activity. [] For instance, compounds incorporating specific substituents like 6h, 6e, 6i, and 6d exhibited promising antimicrobial activity. This observation suggests that modifications to the core structure, particularly at the P-substituent position, influence the biological activity of these compounds, warranting further investigation.